Cas no 618098-12-7 (1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE)

• Product Name: 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
• CAS No: 618098-12-7
• MF: C₁₆H₁₄FN₃
• MW: 267.300866603851
• CID: 955304
• Update Time: 2026-04-29

1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE

Computed Properties

• Exact Mass: 267.11700

Experimental Properties

• PSA: 43.84000
• LogP: 4.15020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE

Introduction to 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE (CAS No. 618098-12-7)

1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE, with the CAS number 618098-12-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE, including the fluorophenyl and methylphenyl substituents, contribute to its distinct pharmacological profile.

The synthesis of 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE involves several well-documented methods, including the reaction of 4-fluorophenylhydrazine with 4-methylbenzaldehyde followed by cyclization. These synthetic routes are not only efficient but also scalable, making the compound accessible for both academic and industrial applications. Recent advancements in synthetic chemistry have further optimized these processes, enhancing yield and purity while reducing environmental impact.

In terms of its biological activity, 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings have important implications for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE has demonstrated promising antitumor properties. Studies have indicated that it can induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE could be a valuable lead compound for the development of novel anticancer drugs.

Another area of interest is the potential use of 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE in neurodegenerative diseases. Preliminary studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of misfolded proteins, which are hallmarks of conditions such as Alzheimer's and Parkinson's diseases. While more research is needed to fully understand its neuroprotective mechanisms, these initial findings are encouraging.

The pharmacokinetic properties of 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE have also been investigated. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration in preclinical and clinical settings. Additionally, its low toxicity profile further supports its potential as a therapeutic agent.

In conclusion, 1-(4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE (CAS No. 618098-12-7) is a promising compound with a wide range of potential applications in medicine. Its anti-inflammatory, antitumor, and neuroprotective properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.